Cas no 313648-13-4 (N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenethiophene-2-carboxamide)

N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenethiophene-2-carboxamide structure
313648-13-4 structure
Product Name:N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenethiophene-2-carboxamide
CAS No:313648-13-4
MF:C16H10N2OS2
MW:310.393400669098
CID:6325067
PubChem ID:3472754
Update Time:2024-01-06

N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenethiophene-2-carboxamide
    • IDI1_008362
    • F0013-0432
    • 313648-13-4
    • Oprea1_738325
    • Oprea1_185594
    • (Z)-N-(naphtho[2,1-d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
    • N-[(2Z)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]thiophene-2-carboxamide
    • HMS1412G11
    • IFLab1_000143
    • N-benzo[g][1,3]benzothiazol-2-ylthiophene-2-carboxamide
    • AKOS024573973
    • Inchi: 1S/C16H10N2OS2/c19-15(13-6-3-9-20-13)18-16-17-12-8-7-10-4-1-2-5-11(10)14(12)21-16/h1-9H,(H,17,18,19)
    • InChI Key: PGTPHQRORMBIGV-UHFFFAOYSA-N
    • SMILES: S1C(NC(C2=CC=CS2)=O)=NC2=CC=C3C=CC=CC3=C12

Computed Properties

  • Exact Mass: 310.02345529g/mol
  • Monoisotopic Mass: 310.02345529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 98.5Ų

N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenethiophene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenethiophene-2-carboxamide Related Literature

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